2-Methyl-3-(3-oxo-3-pyrrolidin-1-ylpropyl)quinazolin-4-one

• IUPAC Name: 2-methyl-3-(3-oxo-3-pyrrolidin-1-ylpropyl)quinazolin-4-one
• InChI: InChI=1S/C16H19N3O2/c1-12-17-14-7-3-2-6-13(14)16(21)19(12)11-8-15(20)18-9-4-5-10-18/h2-3,6-7H,4-5,8-11H2,1H3
• InChI Key: AFFAYPKAGFKJOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=O)N1CCC(=O)N3CCCC3
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol

Description

2-Methyl-3-(3-oxo-3-pyrrolidin-1-ylpropyl)quinazolin-4-one is a synthetic compound with potential applications in scientific research. It belongs to the quinazolinone family of compounds and has been studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-Methyl-3-(3-oxo-3-pyrrolidin-1-ylpropyl)quinazolin-4-one is not fully understood. However, it has been reported to inhibit the activity of certain enzymes such as tyrosine kinase and topoisomerase. It has also been reported to induce apoptosis in cancer cells.
Biochemical and Physiological Effects
2-Methyl-3-(3-oxo-3-pyrrolidin-1-ylpropyl)quinazolin-4-one has been reported to have various biochemical and physiological effects. It has been reported to inhibit cell proliferation and induce apoptosis in cancer cells. It has also been reported to have anti-inflammatory and antioxidant properties. In addition, it has been reported to improve insulin sensitivity and glucose uptake in diabetic animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Methyl-3-(3-oxo-3-pyrrolidin-1-ylpropyl)quinazolin-4-one in lab experiments is its potential as a drug candidate for the treatment of various diseases. It has also been reported to have fluorescent properties, making it useful as a probe for imaging biological systems. However, one limitation is that the mechanism of action is not fully understood, which may hinder its development as a drug candidate.

Future Directions

There are several future directions for the study of 2-Methyl-3-(3-oxo-3-pyrrolidin-1-ylpropyl)quinazolin-4-one. One direction is to further investigate its mechanism of action and its potential as a drug candidate for the treatment of various diseases. Another direction is to explore its fluorescent properties and its potential as a probe for imaging biological systems. Additionally, future studies could investigate its potential as a neuroprotective agent for the treatment of neurodegenerative diseases such as Alzheimer's disease.

Synthesis Methods

The synthesis of 2-Methyl-3-(3-oxo-3-pyrrolidin-1-ylpropyl)quinazolin-4-one involves the reaction of 2-methyl-4-nitroaniline with ethyl acetoacetate in the presence of a base such as potassium carbonate. The resulting intermediate is then reduced with sodium dithionite to yield the final product. This method has been reported to yield the compound in good yields and with high purity.

Scientific Research Applications

2-Methyl-3-(3-oxo-3-pyrrolidin-1-ylpropyl)quinazolin-4-one has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been studied for its potential as a drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes. It has also been studied for its potential as a fluorescent probe for imaging biological systems.